1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 1-(2-propan-2-yloxyethyl)pyrazol-3-amine
• InChI: InChI=1S/C8H15N3O/c1-7(2)12-6-5-11-4-3-8(9)10-11/h3-4,7H,5-6H2,1-2H3,(H2,9,10)
• InChI Key: QDDOTKQLVWINHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCN1C=CC(=N1)N

Description

1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a Parr shaker bottle was placed 1-(2-isopropoxy-ethyl)-3-nitro-1H-pyrazole (428 mg, 2.14 mmol), 10% palladium on activated carbon (50 mg) and ethanol (20 mL). The bottle was then placed on the Parr shaker at 50 psi of hydrogen pressure for 2 h. The reaction was then filtered through a pad of celite and washed with ethanol, concentration in vacuo afforded 1-(2-isopropoxy-ethyl)-1H-pyrazol-3-ylamine (360 mg, 99%) as a clear light yellow oil: ES-HRMS m/e calcd for C8H15N3 (M+H)+ 170.1288, observed 170.1287; 1H NMR (300 MHz, CDCl3) δ 1.10 (d, J=6.0 Hz, 6H, 2×CH3), 3.43 (br, 2 H, NH2), 3.49 (m, 1H, OCH), 3.70 (t, J=5.6 Hz, 2H, OCH2), 4.05 (t, J=5.6 Hz, 2H, NCH2), 5.57 (d, J=2.3 Hz, 1H, Ar), 7.22 (d, J=2.3 Hz, 1H, Ar).